![molecular formula C18H17ClFNO B5876728 3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide](/img/structure/B5876728.png)
3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide, also known as CF3, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. CF3 belongs to the class of acrylamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide exerts its therapeutic effects by modulating various signaling pathways in the body. In cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In inflammation, this compound inhibits the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. In neurological disorders, this compound reduces oxidative stress and inflammation by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In cancer cells, this compound inhibits cell proliferation, induces apoptosis, and inhibits angiogenesis. In inflammation, this compound reduces the production of pro-inflammatory cytokines, inhibits the activation of immune cells, and reduces tissue damage. In neurological disorders, this compound reduces oxidative stress and inflammation in the brain, which can lead to neuroprotection.
Advantages and Limitations for Lab Experiments
3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. However, this compound also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
There are several future directions for 3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide research, including exploring its potential therapeutic applications in other fields, such as cardiovascular diseases and metabolic disorders. Further studies are needed to determine the optimal dosage and administration of this compound, as well as its potential toxicity and side effects. Additionally, the development of new synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds with therapeutic potential.
Synthesis Methods
3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide can be synthesized by reacting 2-chloro-6-fluoroaniline with 2-ethyl-6-methylaniline in the presence of a palladium catalyst. The resulting intermediate is then reacted with acryloyl chloride to form this compound. The synthesis method has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)acrylamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, this compound has been studied for its potential neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
(E)-3-(2-chloro-6-fluorophenyl)-N-(2-ethyl-6-methylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFNO/c1-3-13-7-4-6-12(2)18(13)21-17(22)11-10-14-15(19)8-5-9-16(14)20/h4-11H,3H2,1-2H3,(H,21,22)/b11-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIQJCJMZSXXQAH-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C=CC2=C(C=CC=C2Cl)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC(=C1NC(=O)/C=C/C2=C(C=CC=C2Cl)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.